molecular formula C6H10ClN3S B8764484 N1-((2-chlorothiazol-5-yl)methyl)ethane-1,2-diamine

N1-((2-chlorothiazol-5-yl)methyl)ethane-1,2-diamine

Cat. No. B8764484
M. Wt: 191.68 g/mol
InChI Key: BSWNQFPLXGXPOL-UHFFFAOYSA-N
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Patent
US07655665B2

Procedure details

To a stirred solution of 0.03 mol of potassium carbonate and 10 ml (0.15 mol) of ethylenediamine in a 50 ml of flask placed in an ice bath, 0.03 mol of 2-chloro-5-(chloromethyl)thiazole dissolved in 15 ml of acetonitrile was added dropwise and slowly. After addition, the ice bath was removed and then the mixture was stirred for 8 hours at room temperature. After the reaction was stopped, a large amount of water was added to dissolve potassium carbonate and ethylenediamine, and the mixture was extracted with dichlormethane. The lower organic phase was collected, dried, and evaporated to dryness. The obtained product was yellow oily liquid in 70% yield.
Quantity
0.03 mol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0.03 mol
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
C(=O)([O-])[O-].[K+].[K+].[CH2:7]([NH2:10])[CH2:8][NH2:9].[Cl:11][C:12]1[S:13][C:14]([CH2:17]Cl)=[CH:15][N:16]=1>C(#N)C>[Cl:11][C:12]1[S:13][C:14]([CH2:17][NH:9][CH2:8][CH2:7][NH2:10])=[CH:15][N:16]=1 |f:0.1.2|

Inputs

Step One
Name
Quantity
0.03 mol
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
Quantity
10 mL
Type
reactant
Smiles
C(CN)N
Step Two
Name
Quantity
0.03 mol
Type
reactant
Smiles
ClC=1SC(=CN1)CCl
Name
Quantity
15 mL
Type
solvent
Smiles
C(C)#N

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred for 8 hours at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added dropwise
ADDITION
Type
ADDITION
Details
After addition
CUSTOM
Type
CUSTOM
Details
the ice bath was removed
ADDITION
Type
ADDITION
Details
a large amount of water was added
DISSOLUTION
Type
DISSOLUTION
Details
to dissolve potassium carbonate and ethylenediamine
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with dichlormethane
CUSTOM
Type
CUSTOM
Details
The lower organic phase was collected
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
evaporated to dryness

Outcomes

Product
Details
Reaction Time
8 h
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 70%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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